![molecular formula C9H7BrO3 B1424284 Methyl 5-bromo-2-formylbenzoate CAS No. 1016163-89-5](/img/structure/B1424284.png)
Methyl 5-bromo-2-formylbenzoate
Overview
Description
“Methyl 5-bromo-2-formylbenzoate” is an organic compound with the CAS Number: 1016163-89-5 . It has a molecular weight of 243.06 and its molecular formula is C9H7BrO3 . The compound is a white to pale-yellow to yellow-brown solid .
Synthesis Analysis
The synthesis of “Methyl 5-bromo-2-formylbenzoate” primarily relies on the reaction of methyl benzoate with bromine . A commonly used synthesis method involves reacting methyl benzoate and bromine in the presence of a base .Molecular Structure Analysis
The molecular structure of “Methyl 5-bromo-2-formylbenzoate” consists of 13 heavy atoms and 6 aromatic heavy atoms . The compound has a molar refractivity of 50.81 .Physical And Chemical Properties Analysis
“Methyl 5-bromo-2-formylbenzoate” has a density of 1.566±0.06 g/cm3 (Predicted), and a boiling point of 337.2±32.0 °C (Predicted) . It is soluble with a solubility of 0.107 mg/ml; 0.000441 mol/l . The compound has a lipophilicity Log Po/w (iLOGP) of 2.04 .Scientific Research Applications
Bioactive Precursor in Organic Synthesis
“Methyl 5-bromo-2-formylbenzoate” is known as a bioactive precursor in organic synthesis of compounds . It has a variety of pharmacological activities .
Antifungal Applications
This compound exhibits antifungal properties, making it useful in the development of antifungal drugs .
Antihypertensive Applications
“Methyl 5-bromo-2-formylbenzoate” also shows antihypertensive activities, which means it can be used in the creation of drugs to treat high blood pressure .
Anticancer Applications
The compound has anticancer properties, making it a potential candidate for the development of cancer treatments .
Antiulcer Applications
It has antiulcer properties, which could be beneficial in the development of drugs for treating ulcers .
Antipsychotic Applications
“Methyl 5-bromo-2-formylbenzoate” also exhibits antipsychotic activities, making it a potential candidate for the development of antipsychotic drugs .
Antiviral Applications
The compound has antiviral properties, which could be beneficial in the development of antiviral drugs .
Pharmaceutical Intermediate
“Methyl 5-bromo-2-formylbenzoate” is used as a pharmaceutical intermediate . This means it is used in the production of other pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 5-bromo-2-formylbenzoate is a type of ester organic compound
Pharmacokinetics
Its Log Kp (skin permeation) is -5.68 cm/s . The compound has a lipophilicity (Log Po/w) of 2.04 (iLOGP), 2.96 (XLOGP3), 2.05 (WLOGP), 2.0 (MLOGP), and 2.54 (SILICOS-IT), with a consensus Log Po/w of 2.32 .
properties
IUPAC Name |
methyl 5-bromo-2-formylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrO3/c1-13-9(12)8-4-7(10)3-2-6(8)5-11/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYGJVCDDZZSSEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40697534 | |
Record name | Methyl 5-bromo-2-formylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40697534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-bromo-2-formylbenzoate | |
CAS RN |
1016163-89-5 | |
Record name | Methyl 5-bromo-2-formylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40697534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 5-bromo-2-formylbenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.